Cas no 59920-85-3 (Benzenamine,4-(methylthio)-2-(trifluoromethyl)-)

• Product Name: Benzenamine,4-(methylthio)-2-(trifluoromethyl)-
• CAS No: 59920-85-3
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• CID: 366423
• PubChem ID: 13070055
• Update Time: 2025-10-29

Benzenamine,4-(methylthio)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(methylthio)-2-(trifluoromethyl)-
• 2-AMINO-5-(METHYLTHIO)BENZOTRIFLUORIDE
• 4-(methylthio)-2-(trifluoromethyl)Benzenamine
• 4-methylsulfanyl-2-(trifluoromethyl)aniline
• 4-(methylthio)-2-(trifluoromethyl)aniline
• 4-Methylthio-2-trifluormethylanilin
• RW1162
• FT-0640647
• 4-Methylthio-2-trifluoromethylaniline
• SCHEMBL186400
• 2-METHYL-5-PHENYL-PENTANOICACIDMETHYLESTER
• A832542
• DTXSID30517277
• MFCD04972661
• 59920-85-3
• AKOS010252179
• 4-(methylsulfanyl)-2-(trifluoromethyl)aniline

• Inchi： 1S/C8H8F3NS/c1-13-5-2-3-7(12)6(4-5)8(9,10)11/h2-4H,12H2,1H3
• InChI Key： ZMHBBQHIIBIBHS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 207.03300
• Monoisotopic Mass: 207.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 51.32000
• LogP: 3.59070

Benzenamine,4-(methylthio)-2-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on Benzenamine,4-(methylthio)-2-(trifluoromethyl)-

Recent Advances in the Study of Benzenamine,4-(methylthio)-2-(trifluoromethyl)- (CAS: 59920-85-3)

Benzenamine,4-(methylthio)-2-(trifluoromethyl)- (CAS: 59920-85-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and methylthio functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for the synthesis of novel bioactive compounds, particularly in the areas of antimicrobial and anticancer agents.

Recent research has focused on the synthesis and characterization of Benzenamine,4-(methylthio)-2-(trifluoromethyl)-, with particular emphasis on its reactivity and potential as a building block for more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound can serve as a key intermediate in the synthesis of trifluoromethyl-containing heterocycles, which are known for their enhanced metabolic stability and bioavailability. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the synthesized compounds.

In addition to its synthetic utility, Benzenamine,4-(methylthio)-2-(trifluoromethyl)- has been investigated for its biological activity. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that derivatives of this compound exhibit potent inhibitory effects against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the role of the trifluoromethyl group in enhancing the compound's lipophilicity and membrane permeability, which are critical factors for antimicrobial activity.

Another area of interest is the potential anticancer properties of Benzenamine,4-(methylthio)-2-(trifluoromethyl)-. A 2023 study in the European Journal of Medicinal Chemistry explored the compound's ability to inhibit specific kinase enzymes involved in cancer cell proliferation. The researchers found that the compound's unique electronic properties, conferred by the trifluoromethyl group, contribute to its strong binding affinity with the target enzymes. These findings suggest that further optimization of this scaffold could lead to the development of new kinase inhibitors for cancer therapy.

Despite these promising results, challenges remain in the development of Benzenamine,4-(methylthio)-2-(trifluoromethyl)- as a therapeutic agent. Issues such as solubility, toxicity, and metabolic stability need to be addressed through structural modifications and formulation strategies. Ongoing research is focusing on the design of prodrugs and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, Benzenamine,4-(methylthio)-2-(trifluoromethyl)- (CAS: 59920-85-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have demonstrated its potential in antimicrobial and anticancer applications, as well as its utility as a synthetic intermediate. Future research should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail. The continued investigation of this compound and its derivatives is likely to yield valuable insights and novel therapeutic candidates in the coming years.